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Compound of Interest

Compound Name: Carbacyclin

Cat. No.: B2693374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbacyclin is a chemically stable synthetic analog of prostacyclin (PGI₂), a potent vasodilator

and inhibitor of platelet aggregation.[1][2] Its enhanced stability compared to the endogenous

PGI₂ makes it a valuable tool for in vitro and in vivo research in areas such as cardiovascular

disease and thrombosis.[2] Carbacyclin primarily exerts its effects through the activation of the

prostacyclin I receptor (IP receptor), a Gs protein-coupled receptor, which leads to an increase

in intracellular cyclic adenosine monophosphate (cAMP).[2][3] An alternative signaling pathway

involving the peroxisome proliferator-activated receptor delta (PPARδ) has also been identified.

This document provides a detailed protocol for the preparation, storage, and handling of

Carbacyclin stock solutions to ensure experimental consistency and reliability.

Data Presentation
A summary of the physicochemical and biological properties of Carbacyclin is presented in the

table below.
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Property Value Reference(s)

Molecular Weight ~350.5 g/mol

Molecular Formula C₂₁H₃₄O₄

Appearance White solid

Solubility
Soluble in DMSO, ethanol,

ethyl acetate, or acetone.

- Ethanol: 20 mg/mL

Storage (Solid)
Store at -20°C, protected from

moisture.

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 3 months. Avoid repeated

freeze-thaw cycles.

Biological Activity
- Potent inhibitor of platelet

aggregation.

- Activates adenylate cyclase

via G-protein coupled PGI₂

receptors.

- Approximately 0.03 times as

active as prostacyclin in

inhibiting ADP or collagen-

induced platelet aggregation in

vitro.

Experimental Protocols
Preparation of a 10 mM Carbacyclin Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Carbacyclin in dimethyl

sulfoxide (DMSO).
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Materials:

Carbacyclin (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer

Calibrated analytical balance

Pipettes

Procedure:

Equilibration: Before opening, allow the vial of solid Carbacyclin to equilibrate to room

temperature for at least 30 minutes. This prevents the condensation of moisture, which can

affect the stability of the compound.

Weighing: Accurately weigh the desired amount of Carbacyclin powder in a sterile

microcentrifuge tube.

Solvent Calculation: Calculate the required volume of DMSO to achieve a 10 mM stock

solution using the following formula:

Volume of DMSO (L) = [Mass of Carbacyclin (g)] / [Molecular Weight of Carbacyclin ( g/mol

) × Molarity (mol/L)]

Example: For 1 mg of Carbacyclin (MW ~350.5 g/mol ): Volume of DMSO (L) = (0.001 g) /

(350.5 g/mol × 0.010 mol/L) = 0.000285 L = 285 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the

Carbacyclin powder.

Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved.
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Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile, tightly

sealed vials to avoid repeated freeze-thaw cycles and contamination. Store the aliquots at

-20°C. Stock solutions are reported to be stable for up to 3 months at -20°C.

Important Considerations:

Carbacyclin can be unstable in aqueous solutions, particularly at neutral or acidic pH, due

to hydrolysis.

For experiments requiring aqueous solutions, it is recommended to prepare fresh dilutions

from the DMSO stock in a slightly alkaline buffer (pH 8.0-9.0) immediately before use.

When preparing working solutions for cell-based assays, ensure the final concentration of

DMSO is low enough (typically <0.5%) to avoid cellular toxicity.

Mandatory Visualization
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Experimental Workflow: Carbacyclin Stock Solution Preparation

Start: Solid Carbacyclin

Equilibrate vial to room temperature

Prevent condensation

Weigh Carbacyclin powder

Add anhydrous DMSO

Calculated volume

Vortex to dissolve

Aliquot into single-use vials

Avoid freeze-thaw cycles

Store at -20°C

End: Carbacyclin Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing Carbacyclin stock solution.
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Carbacyclin Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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